Cas no 103175-72-0 (1-(piperazin-1-yl)propan-2-one)

• Product Name: 1-(piperazin-1-yl)propan-2-one
• CAS No: 103175-72-0
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD11581222
• CID: 1096884
• PubChem ID: 11679834
• Update Time: 2025-04-20

1-(piperazin-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-piperazinyl)-2-Propanone
• 1-(acetylmethyl)piperazine
• 1-piperazin-1-ylpropan-2-one
• 1-(piperazin-1-yl)propan-2-one
• LWAQMFOMLLTHKZ-UHFFFAOYSA-N
• DB-311178
• EN300-242084
• SCHEMBL8038
• 103175-72-0
• AKOS009120104
• 2-Propanone, 1-(1-piperazinyl)-
• DTXSID80470469

• MDL： MFCD11581222
• Inchi： 1S/C7H14N2O/c1-7(10)6-9-4-2-8-3-5-9/h8H,2-6H2,1H3
• InChI Key： LWAQMFOMLLTHKZ-UHFFFAOYSA-N
• SMILES： O=C(C)CN1CCNCC1

Computed Properties

• Exact Mass: 142.110613g/mol
• Monoisotopic Mass: 142.110613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 142.2g/mol
• XLogP3: -0.6
• Topological Polar Surface Area: 32.3Ų